Cas no 62497-26-1 (2,5-Thiophenedicarboxylic acid, 3,4-bis(3-chlorophenyl)-)
62497-26-1 structure
Product Name:2,5-Thiophenedicarboxylic acid, 3,4-bis(3-chlorophenyl)-
CAS No:62497-26-1
MF:C18H10Cl2O4S
MW:393.240602016449
CID:442724
PubChem ID:12294919
Update Time:2025-04-19
2,5-Thiophenedicarboxylic acid, 3,4-bis(3-chlorophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Thiophenedicarboxylic acid, 3,4-bis(3-chlorophenyl)-
- 3,4-bis(3-chlorophenyl)thiophene-2,5-dicarboxylic acid
- DTXSID40485397
- 62497-26-1
-
- Inchi: 1S/C18H10Cl2O4S/c19-11-5-1-3-9(7-11)13-14(10-4-2-6-12(20)8-10)16(18(23)24)25-15(13)17(21)22/h1-8H,(H,21,22)(H,23,24)
- InChI Key: JUHUVHDRMOUHQX-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)C1=C(C(=O)O)SC(C(=O)O)=C1C1C=CC=C(C=1)Cl
Computed Properties
- Exact Mass: 391.9678
- Monoisotopic Mass: 391.9676854g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 473
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.8
- Topological Polar Surface Area: 103Ų
Experimental Properties
- PSA: 74.6
2,5-Thiophenedicarboxylic acid, 3,4-bis(3-chlorophenyl)- Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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